Cas no 58555-28-5 (ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate)

Ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate is a synthetic intermediate featuring a benzothiopyran scaffold with an exocyclic double bond conjugated to an ester group. This compound is valuable in organic synthesis due to its reactivity as a Michael acceptor and its potential for further functionalization. The thiopyran core offers stability while enabling diverse transformations, making it useful in heterocyclic chemistry and pharmaceutical research. The ethyl ester moiety enhances solubility in organic solvents, facilitating downstream reactions. Its structural motif is particularly relevant in the development of bioactive molecules, where the benzothiopyran unit is often explored for its pharmacological properties. The compound is typically handled under inert conditions to preserve its reactivity.
ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate structure
58555-28-5 structure
Product Name:ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate
CAS No:58555-28-5
MF:
MW:
CID:4654092
PubChem ID:165528269
Update Time:2025-09-27

ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate

ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1460320-0.05g
ethyl 2-[(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]acetate
58555-28-5
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$612.0 2023-06-06
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Enamine
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EN300-1460320-100mg
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ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate Related Literature

Additional information on ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate

Recent Advances in the Study of Ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate (CAS: 58555-28-5)

Ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate (CAS: 58555-28-5) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its benzothiopyran core and an ethyl ester functional group, has been the subject of various studies aimed at exploring its biological activities and therapeutic potential. The unique structural features of this molecule make it a promising candidate for further investigation in the context of drug discovery and development.

Recent studies have focused on the synthesis, characterization, and biological evaluation of ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate. One of the key areas of interest is its potential as an anti-inflammatory and anticancer agent. Researchers have employed various synthetic routes to optimize the yield and purity of this compound, with particular emphasis on green chemistry approaches to minimize environmental impact. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the synthesized product.

In vitro and in vivo studies have demonstrated that ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate exhibits notable biological activities. For instance, it has shown inhibitory effects on certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. Additionally, preliminary data suggest that this compound may possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. These findings highlight the compound's potential as a lead molecule for the development of novel therapeutic agents.

Despite these promising results, further research is needed to fully elucidate the mechanism of action and pharmacokinetic properties of ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate. Current studies are also exploring its potential in combination therapies, where it may enhance the efficacy of existing drugs. The compound's stability, bioavailability, and toxicity profiles are under investigation to ensure its suitability for clinical applications.

In conclusion, ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate represents a promising area of research in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluations will be crucial in advancing this compound towards potential therapeutic applications. The ongoing research underscores the importance of this molecule in the broader context of drug discovery and development.

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